Cas no 2361863-05-8 (N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361863-05-8
• MF: C₂₅H₂₉N₃O₃
• MW: 419.51606631279
• CID: 5682150
• PubChem ID: 145904067
• Update Time: 2025-05-20

N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• EN300-26598650
• Z3672056511
• 2361863-05-8
• N-[3-(morpholin-4-yl)phenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C25H29N3O3/c1-2-23(29)28-13-11-25(12-14-28,20-7-4-3-5-8-20)24(30)26-21-9-6-10-22(19-21)27-15-17-31-18-16-27/h2-10,19H,1,11-18H2,(H,26,30)
• InChI Key： DCDUIISWKUGQSE-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC1C=CC=C(C=1)N1CCOCC1

Computed Properties

• Exact Mass: 419.22089180g/mol
• Monoisotopic Mass: 419.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361863-05-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular architecture, combines elements from morpholine, phenyl, and piperidine moieties, making it a promising candidate for various biological studies and drug development initiatives.

The morpholine ring, a six-membered heterocyclic compound with a nitrogen atom and an oxygen atom, is known for its ability to enhance the solubility and bioavailability of drugs. In N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, the presence of the morpholine ring contributes to its favorable pharmacokinetic properties, which are crucial for effective drug delivery and action. Recent studies have shown that compounds containing morpholine rings exhibit enhanced stability and reduced toxicity, making them attractive for therapeutic applications.

The phenyl group, a six-membered aromatic ring, is another key component of this compound. Phenyl groups are often used in drug design to improve the lipophilicity and binding affinity of molecules. In N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, the phenyl group likely plays a crucial role in modulating the compound's interaction with biological targets. Research has demonstrated that phenyl-substituted compounds can exhibit potent activity against various receptors and enzymes, making them valuable in the development of targeted therapies.

The piperidine ring, a six-membered heterocyclic compound with a nitrogen atom, is another significant structural element in N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide. Piperidine rings are commonly found in many pharmaceuticals due to their ability to enhance the potency and selectivity of drugs. The presence of the piperidine ring in this compound suggests that it may have high binding affinity for specific receptors or enzymes, which could be advantageous in treating various diseases.

The propenoyl group (CH₂=CH-CO-) is a functional group that adds additional complexity to the molecule. Propenoyl groups are known for their reactivity and can participate in various chemical reactions, including Michael addition and conjugate addition reactions. In N-(3-Morpholin-4-ylphenyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, the propenoyl group may play a role in enhancing the compound's reactivity and biological activity. Recent studies have shown that propenoyl-containing compounds can exhibit anti-inflammatory and anti-cancer properties, making them promising candidates for further investigation.

In terms of its potential therapeutic applications, N-(3-Morpholin-4-y lphenyl)-4-p hen yl -1 -prop -2 -en o y lp iperid ine - 4 -car box amide has been studied for its effects on various biological systems. Preliminary research has indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, there is growing interest in exploring its potential as an anti-cancer agent due to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

One of the key challenges in drug development is ensuring that new compounds have favorable pharmacokinetic properties. N-(3-Morpholin - 4 -y lphe n y l ) - 4 -phe n y l - 1 -pro p - 2 -en o y lp iperid ine - 4 -car box amide has been evaluated for its absorption, distribution, metabolism, excretion (ADME) properties. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for developing effective oral medications. Furthermore, preliminary toxicity studies have indicated that this compound has low toxicity at therapeutic doses, which is a positive sign for its potential use in clinical settings.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of N-(3-Morpholin - 4 -y lphe n y l ) - 4 -phe n y l - 1 -pro p - 2 -en o y lp iperid ine - 4 -car box amide's structure-function relationships. These tools have allowed researchers to predict the binding modes of this compound with various biological targets and optimize its structure for improved activity and selectivity. For example, molecular docking studies have suggested that this compound may bind to specific protein targets involved in inflammation and cancer progression.

In conclusion, N-(3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Morpholin (3-Mophin) ylphenyl)-4-phe n yl -1-pro p en o y lp iperid ine - 4-car box amide (CAS No. 2361863-05-8) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development. Its potential therapeutic applications in areas such as anti-inflammatory and anti-cancer treatments warrant continued investigation. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.